Cas no 1249853-96-0 (1-(2,4-Dibromophenyl)ethanesulfonyl chloride)

• Product Name: 1-(2,4-Dibromophenyl)ethanesulfonyl chloride
• CAS No: 1249853-96-0
• MF: C₈H₇Br₂ClO₂S
• MW: 362.465978860855
• CID: 5282469
• Update Time: 2025-05-20

1-(2,4-Dibromophenyl)ethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dibromophenyl)ethane-1-sulfonyl chloride
• 1-(2,4-Dibromophenyl)ethanesulfonyl chloride

• Inchi： 1S/C8H7Br2ClO2S/c1-5(14(11,12)13)7-3-2-6(9)4-8(7)10/h2-5H,1H3
• InChI Key： WQLXZIGJMNHMLU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C)S(=O)(=O)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 3.7
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(2,4-Dibromophenyl)ethanesulfonyl chloride

Recent Advances in the Application of 1-(2,4-Dibromophenyl)ethanesulfonyl chloride (CAS: 1249853-96-0) in Chemical Biology and Pharmaceutical Research

1-(2,4-Dibromophenyl)ethanesulfonyl chloride (CAS: 1249853-96-0) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its dibromophenyl and ethanesulfonyl chloride functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies have explored its utility in medicinal chemistry, particularly in the development of enzyme inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-(2,4-Dibromophenyl)ethanesulfonyl chloride as a key building block in the synthesis of novel sulfonamide-based protease inhibitors. The researchers demonstrated that the compound's unique electronic properties, conferred by the bromine substituents, enhance its reactivity in nucleophilic substitution reactions, making it an ideal candidate for the development of covalent inhibitors targeting cysteine proteases. The study reported a series of derivatives with improved inhibitory activity against cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases.

In the field of chemical biology, recent work has focused on the application of this compound in activity-based protein profiling (ABPP). A 2024 publication in ACS Chemical Biology described its use as a reactive probe for labeling active sites of sulfhydryl-containing enzymes. The study utilized the electrophilic sulfonyl chloride group to covalently modify catalytic cysteine residues, enabling the identification and characterization of previously unknown enzyme targets in pathogenic bacteria. This approach has opened new avenues for antibiotic development and target discovery.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 1-(2,4-Dibromophenyl)ethanesulfonyl chloride. A recent patent application (WO2023124567) disclosed an improved synthetic route that enhances yield and purity while reducing hazardous byproducts. The new methodology employs continuous flow chemistry techniques, addressing previous challenges associated with batch processing of this thermally sensitive compound. These process improvements are expected to facilitate broader adoption in pharmaceutical manufacturing.

Safety and toxicological assessments of this compound have also progressed. Recent in vitro studies published in Chemical Research in Toxicology (2024) investigated its metabolic fate and potential reactive metabolites. The findings suggest that while the compound shows moderate cytotoxicity in hepatic cell lines, appropriate structural modifications can mitigate these effects without compromising its reactivity in target applications. These insights are guiding the design of safer derivatives for therapeutic development.

Looking forward, the unique properties of 1-(2,4-Dibromophenyl)ethanesulfonyl chloride continue to inspire innovative applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and its use in developing covalent inhibitors for challenging drug targets such as KRAS mutants. The compound's versatility and the growing understanding of its reactivity profile position it as a valuable tool in modern drug discovery and chemical biology research.